Cas no 1361556-05-9 (2-Chloro-3-(2,6-dichlorophenyl)pyridine)

2-Chloro-3-(2,6-dichlorophenyl)pyridine is a halogenated pyridine derivative with a molecular structure featuring a chloro-substituted pyridine ring and a 2,6-dichlorophenyl moiety. This compound is of interest in synthetic chemistry due to its potential as a versatile intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of multiple chlorine substituents enhances its reactivity, facilitating further functionalization through cross-coupling or nucleophilic substitution reactions. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for researchers developing complex heterocyclic systems. The compound’s purity and consistent performance are critical for reproducible results in fine chemical synthesis.

2-Chloro-3-(2,6-dichlorophenyl)pyridine structure

1361556-05-9 structure

Product Name:2-Chloro-3-(2,6-dichlorophenyl)pyridine

CAS No:1361556-05-9

MF:C₁₁H₆Cl₃N

MW:258.531039714813

CID:4927155

Update Time:2025-06-08

2-Chloro-3-(2,6-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(2,6-dichlorophenyl)pyridine
- Inchi： 1S/C11H6Cl3N/c12-8-4-1-5-9(13)10(8)7-3-2-6-15-11(7)14/h1-6H
- InChI Key： GECCTTXCODZFDP-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C(=NC=CC=1)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 202
XLogP3: 4.7
Topological Polar Surface Area: 12.9

2-Chloro-3-(2,6-dichlorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023696-250mg	2-Chloro-3-(2,6-dichlorophenyl)pyridine	1361556-05-9	97%	250mg	$673.20	2022-03-01
Alichem	A023023696-500mg	2-Chloro-3-(2,6-dichlorophenyl)pyridine	1361556-05-9	97%	500mg	$1,029.00	2022-03-01
Alichem	A023023696-1g	2-Chloro-3-(2,6-dichlorophenyl)pyridine	1361556-05-9	97%	1g	$1,696.80	2022-03-01

2-Chloro-3-(2,6-dichlorophenyl)pyridine Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860

Additional information on 2-Chloro-3-(2,6-dichlorophenyl)pyridine

2-Chloro-3-(2,6-dichlorophenyl)pyridine: A Comprehensive Overview

2-Chloro-3-(2,6-dichlorophenyl)pyridine, also known by its CAS number 1361556-05-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 2-Chloro-3-(2,6-dichlorophenyl)pyridine consists of a pyridine ring substituted with chlorine atoms at positions 2 and 3. The substituent at position 3 is a 2,6-dichlorophenyl group, which adds further complexity and reactivity to the molecule. This substitution pattern not only enhances the compound's stability but also introduces unique electronic properties that make it valuable in various chemical reactions.

Recent studies have focused on the synthesis of 2-Chloro-3-(2,6-dichlorophenyl)pyridine through innovative methods that improve yield and purity. Researchers have explored catalytic processes and microwave-assisted synthesis to optimize the production of this compound. These advancements have significantly reduced production costs while maintaining high-quality standards, making it more accessible for industrial applications.

In terms of applications, 2-Chloro-3-(2,6-dichlorophenyl)pyridine has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to act as a building block for complex molecules has led to its use in drug discovery programs targeting various diseases. Additionally, this compound has been utilized in agrochemicals as an effective ingredient in pesticides and fungicides due to its strong biological activity.

The electronic properties of 2-Chloro-3-(2,6-dichlorophenyl)pyridine make it an attractive candidate for use in organic electronics. Recent research has highlighted its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic cells (OPVs). Its ability to efficiently transport charge carriers and emit light at specific wavelengths makes it a valuable material for next-generation electronic devices.

In conclusion, 2-Chloro-3-(2,6-dichlorophenyl)pyridine, with its CAS number 1361556-05-9, is a versatile compound with wide-ranging applications across multiple industries. Ongoing research continues to uncover new uses and improve its synthesis methods, ensuring its relevance in both academic and industrial settings. As technology advances, this compound is expected to play an even more significant role in shaping the future of materials science and pharmaceutical development.